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Compound of Interest

Compound Name: [Bmpip][NTf2]

Cat. No.: B1631736 Get Quote

Document ID: IL-BPNT-TG-2025 Version: 1.0 Audience: Researchers, scientists, and drug

development professionals.

Executive Summary
This document provides a comprehensive technical overview of the ionic liquid 1-Butyl-1-

methylpiperidinium Bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [Bmpip][NTf2].
This material is recognized for its favorable properties, including high thermal stability, a wide

electrochemical window, and utility as a solvent and electrolyte in various advanced

applications. This guide details its chemical structure, physicochemical properties, experimental

protocols for its synthesis and characterization, and logical workflows pertinent to its production

and analysis.

Chemical Identity and Structure
[Bmpip][NTf2] is an organic salt consisting of a discrete cation and anion. Its properties are a

composite of the characteristics of these two ions.

Full Chemical Name: 1-Butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide[1]

Common Synonyms: [Bmpip][NTf2], PP14TFSI[2]

CAS Number: 623580-02-9[1][2]
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Molecular Formula: C₁₂H₂₂F₆N₂O₄S₂[1][2]

Molecular Weight: 436.43 g/mol [2]

The ionic liquid is composed of the 1-Butyl-1-methylpiperidinium ([Bmpip]⁺) cation and the

Bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) anion.
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Cation Anion

[Bmpip][NTf2]
(Ionic Liquid)

1-Butyl-1-methylpiperidinium
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N-Methylpiperidine

Step 1: Quaternization
(Reflux in Acetonitrile)

1-Bromobutane

[Bmpip]Br (Intermediate Salt)

Step 2: Anion Metathesis
(in H2O)

Li[NTf2]

Crude [Bmpip][NTf2]
+ LiBr in H2O

Purification
(Washing with DI H2O)

Pure [Bmpip][NTf2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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